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Compound of Interest

Compound Name:
Ethanone, 1-(2-aminophenyl)-,

oxime

Cat. No.: B1621877 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the handling and disposal of Ethanone, 1-(2-aminophenyl)-, oxime. As no specific Safety

Data Sheet (SDS) is available for this compound, the following guidance is based on data from

structurally similar compounds, including Acetophenone oxime, 2-Amino Acetophenone, and 4-

Aminoacetophenone. Researchers should handle this chemical with caution and treat it as

potentially hazardous.

This guide is designed to equip researchers, scientists, and drug development professionals

with the necessary procedural information for the safe operational use and disposal of

Ethanone, 1-(2-aminophenyl)-, oxime, fostering a culture of safety and responsibility in the

laboratory.

Hazard Identification and Personal Protective
Equipment
Based on analogous compounds, Ethanone, 1-(2-aminophenyl)-, oxime is anticipated to be

an irritant to the eyes, skin, and respiratory system. Ingestion may cause gastrointestinal

irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)

protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation or

damage from splashes or dust.

[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin irritation and

absorption.[1]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To minimize skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be necessary for

operations with a potential for

significant aerosol or dust

generation.

To prevent respiratory tract

irritation.[2]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storage is critical to minimize exposure and ensure

laboratory safety.

Receiving and Inspection
Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled with the chemical name and any available hazard

information.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4]

Handling and Use
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All handling of Ethanone, 1-(2-aminophenyl)-, oxime should be conducted in a designated

area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.

Do not eat, drink, or smoke in the area where the chemical is handled.[6]

Wash hands thoroughly after handling.[1][7]

Storage
Keep the container tightly closed when not in use.[1][5]

Store in a clearly labeled, dedicated cabinet for organic and potentially hazardous

compounds.

Segregate from incompatible materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][2][7]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.[2][5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[2][5][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk to drink. Seek

immediate medical attention.[1][2]

Disposal Plan: Managing Chemical Waste
Proper disposal of Ethanone, 1-(2-aminophenyl)-, oxime and its contaminated materials is

essential to protect the environment and comply with regulations.

Waste Segregation and Collection
Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and

weighing papers, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect any liquid waste, including reaction residues and cleaning solutions, in

a separate, compatible, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

In-Laboratory Neutralization (for small quantities, with
caution)
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Aromatic Amines: Acidified potassium permanganate can be used to degrade aromatic

amines. The resulting mixture should then be neutralized before disposal.

Oximes: Oximes can be hydrolyzed by heating in the presence of inorganic acids, which

breaks them down into the corresponding ketone or aldehyde and a hydroxylamine.[1][5]

This procedure should be performed with extreme caution due to the potential for exothermic

reactions.

Final Disposal
All waste must be disposed of through a licensed hazardous waste disposal company.

Ensure all waste containers are properly sealed and labeled according to regulatory

requirements before collection.

Maintain a detailed record of all disposed chemical waste.

Experimental Workflow and Disposal
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Caption: Workflow for handling and disposal of Ethanone, 1-(2-aminophenyl)-, oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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